Cas no 79699-74-4 (4-Cyclopentene-1,3-dione, 4-hydroxy-2,2,5-trimethyl-)

• Product Name: 4-Cyclopentene-1,3-dione, 4-hydroxy-2,2,5-trimethyl-
• CAS No: 79699-74-4
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 532344
• PubChem ID: 12701320
• Update Time: 2025-04-19

4-Cyclopentene-1,3-dione, 4-hydroxy-2,2,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopentene-1,3-dione, 4-hydroxy-2,2,5-trimethyl-
• 4-hydroxy-2,2,5-trimethylcyclopent-4-ene-1,3-dione
• SCHEMBL11033379
• DTXSID80507365
• 79699-74-4

• Inchi： 1S/C8H10O3/c1-4-5(9)7(11)8(2,3)6(4)10/h9H,1-3H3
• InChI Key： DPUQCBPKEVGMGW-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C(C1(C)C)=O)O

Computed Properties

• Exact Mass: 154.062994177g/mol
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4Ų